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Compound of Interest

Compound Name: Aklaviketone

Cat. No.: B047369 Get Quote

Essential Safety and Handling Guide for
Aklaviketone
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring laboratory safety and procedural efficacy. This

guide provides essential, immediate safety and logistical information for handling

Aklaviketone, including operational and disposal plans.

Chemical Identifier:

Name: Aklaviketone

CAS Number: 116235-59-7

Molecular Formula: C₂₂H₁₈O₈

Hazard Assessment and Personal Protective
Equipment (PPE)
While a comprehensive, publicly available Safety Data Sheet (SDS) for Aklaviketone is

limited, an SDS from CymitQuimica has been identified[1]. Due to the structural relationship of

Aklaviketone to the tetracenequinone class of compounds, it is prudent to handle it with a high

degree of caution. The parent compound, Tetracene, is known to be harmful if swallowed,
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cause skin and eye irritation, may cause respiratory irritation, and is suspected of causing

cancer[2]. Therefore, a stringent approach to personal protection is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Aklaviketone

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

indirect ventilation. A full-face

shield should be worn in

addition to goggles when there

is a high risk of splashing.

To protect eyes from splashes

and potential fumes.

Polycarbonate lenses are

recommended for their impact

resistance[3].

Skin Protection

Nitrile or butyl rubber gloves

are highly recommended. A

chemically resistant lab coat or

coveralls should be worn to

prevent skin exposure[2].

To prevent skin contact,

irritation, and potential

absorption. Gloves should be

inspected before use and

removed properly to avoid

contamination[4].

Respiratory Protection

For operations with the

potential to generate dust or

aerosols, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates is

recommended. In low-fume

environments, an N95 mask

may be suitable[3].

To protect against the

inhalation of harmful dust,

fumes, or vapors.

Footwear

Closed-toed shoes are

mandatory. For larger scale

operations or where spills are

possible, chemically resistant

shoe covers or boots should

be worn.

To protect feet from spills and

falling objects.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order[2].

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Gather all necessary materials and equipment before beginning work to minimize

movement in and out of the designated handling area.

Clearly label all containers with the chemical name and any known hazards.

Handling:

Don all required PPE as outlined in Table 1 before handling the chemical[2].

When weighing or transferring the solid compound, use techniques that minimize dust

generation.

If creating solutions, add the solid Aklaviketone to the solvent slowly to avoid splashing.

Avoid direct contact with the skin, eyes, and clothing.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling, even if

gloves were worn[5].

Decontaminate all work surfaces and equipment after use.

Properly remove and dispose of contaminated PPE as hazardous waste[4].
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Disposal Plan: Step-by-Step Procedures
Proper disposal of Aklaviketone and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Collect all solid Aklaviketone waste in a designated, clearly labeled, and

sealed container for hazardous chemical waste[2].

Liquid Waste: Collect all solutions containing Aklaviketone in a compatible, labeled, and

sealed waste container. Do not mix with other waste streams unless compatibility is

confirmed[6].

Contaminated Materials: Any materials that have come into contact with Aklaviketone,

such as gloves, paper towels, and pipette tips, should be placed in a sealed bag or

container and disposed of as hazardous waste[2][4].

Waste Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area away

from incompatible materials[7].

Ensure waste containers are kept closed except when adding waste[8].

Final Disposal:

All waste containing Aklaviketone must be disposed of through an approved hazardous

waste disposal service.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

must be collected and treated as hazardous liquid waste. Once decontaminated, the

container can be disposed of according to institutional guidelines[2][6].

Important Note: Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines and procedures.
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Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of

Aklaviketone.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Gather Materials

Weigh/Transfer Aklaviketone

Proceed to Handling

Prepare Solution (if applicable)

Perform Experiment

Decontaminate Work Area

Experiment Complete

Collect Waste (Solid, Liquid, Contaminated Materials)

Generate Waste

Remove & Dispose of PPE

Wash Hands Thoroughly

Store Waste in Designated Area

Secure Waste

Arrange for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Aklaviketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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